Cas no 1361650-36-3 (3,2',3',6'-Tetrachlorobiphenyl-2-ethylamine)

• Product Name: 3,2',3',6'-Tetrachlorobiphenyl-2-ethylamine
• CAS No: 1361650-36-3
• MF: C₁₄H₁₁Cl₄N
• MW: 335.055839776993
• CID: 4789654
• Update Time: 2025-10-30

3,2',3',6'-Tetrachlorobiphenyl-2-ethylamine Chemical and Physical Properties

Names and Identifiers

• 3,2',3',6'-Tetrachlorobiphenyl-2-ethylamine

• Inchi： 1S/C14H11Cl4N/c15-10-3-1-2-9(8(10)6-7-19)13-11(16)4-5-12(17)14(13)18/h1-5H,6-7,19H2
• InChI Key： HOOFNAGSUFPVHO-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(C2C(=CC=C(C=2Cl)Cl)Cl)=C1CCN

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 289
• XLogP3: 5.6
• Topological Polar Surface Area: 26

Additional information on 3,2',3',6'-Tetrachlorobiphenyl-2-ethylamine

Comprehensive Overview of 3,2',3',6'-Tetrachlorobiphenyl-2-ethylamine (CAS No. 1361650-36-3)

3,2',3',6'-Tetrachlorobiphenyl-2-ethylamine (CAS No. 1361650-36-3) is a chlorinated biphenyl derivative with significant applications in chemical research and industrial processes. This compound belongs to the broader class of polychlorinated biphenyls (PCBs), which have been widely studied for their unique chemical properties and potential uses. The presence of four chlorine atoms and an ethylamine group in its structure makes it a subject of interest for researchers exploring synthetic pathways, molecular interactions, and material science applications.

In recent years, the demand for specialized chlorinated compounds like 3,2',3',6'-Tetrachlorobiphenyl-2-ethylamine has grown due to their role in advanced material synthesis and pharmaceutical intermediates. Researchers are particularly interested in its potential as a building block for high-performance polymers and catalysts. The compound's stability and reactivity under controlled conditions make it a valuable candidate for green chemistry initiatives, aligning with global trends toward sustainable industrial practices.

The synthesis of 3,2',3',6'-Tetrachlorobiphenyl-2-ethylamine involves precise chlorination techniques and amine functionalization, which are critical for achieving high purity and yield. Analytical methods such as HPLC, GC-MS, and NMR spectroscopy are commonly employed to characterize this compound, ensuring its suitability for research and development purposes. Its structural complexity and electronic properties also make it a focal point for computational chemistry studies, where researchers model its behavior in various environments.

From an environmental perspective, the handling and disposal of chlorinated biphenyl derivatives require adherence to stringent safety protocols. While 3,2',3',6'-Tetrachlorobiphenyl-2-ethylamine is not classified as hazardous under standard regulations, its persistence and bioaccumulation potential necessitate careful management. This aligns with increasing public interest in eco-friendly chemicals and corporate sustainability, topics frequently searched in academic and industrial circles.

In the pharmaceutical sector, derivatives of 3,2',3',6'-Tetrachlorobiphenyl-2-ethylamine are being investigated for their bioactive properties. Preliminary studies suggest potential applications in drug discovery, particularly in targeting specific enzyme inhibitors. However, further research is needed to fully understand its mechanism of action and therapeutic potential, a topic that garners significant attention in medical chemistry forums and research publications.

The commercial availability of 3,2',3',6'-Tetrachlorobiphenyl-2-ethylamine is limited, with most suppliers catering to research institutions and specialty chemical manufacturers. Its niche applications and high purity requirements contribute to its premium pricing, making it a subject of interest for market analysts tracking the fine chemicals industry. Keywords such as "PCB derivatives suppliers" and "chlorinated amine synthesis" are frequently searched by professionals seeking sourcing information.

Looking ahead, the future of 3,2',3',6'-Tetrachlorobiphenyl-2-ethylamine lies in its adaptability to emerging technologies. Innovations in catalysis, nanomaterials, and bioconjugation could unlock new uses for this compound, further driving demand. As the scientific community continues to explore its capabilities, cross-disciplinary collaborations will play a pivotal role in maximizing its potential while addressing environmental and safety concerns.